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Compound of Interest

Compound Name: Chalcones A-N-5

Cat. No.: B12409919 Get Quote

A summary of the key physicochemical properties of Chalcone A-N-5 is presented below.

These parameters are fundamental to understanding the compound's behavior in biological

systems, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Summary of Quantitative Physicochemical Data for Chalcone A-N-5

Property Value

Molecular Formula C₁₅H₁₂O

Molecular Weight 208.26 g/mol

Melting Point 55-57 °C

LogP (Octanol/Water Partition Coefficient) 3.85

Aqueous Solubility 0.02 g/L (at 25°C)

pKa Not Ionizable

Appearance Pale yellow solid

Experimental Protocols
The methodologies employed to determine the physicochemical properties of Chalcone A-N-5

are detailed below. Adherence to these standardized protocols ensures the accuracy and

reproducibility of the presented data.
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Determination of LogP by Shake-Flask Method
The octanol/water partition coefficient (LogP) was determined using the traditional shake-flask

method.

Preparation of Phases: Equal volumes of n-octanol and distilled water were pre-saturated

with each other by stirring for 24 hours, followed by separation.

Sample Preparation: A known concentration of Chalcone A-N-5 was dissolved in the n-

octanol phase.

Partitioning: The n-octanol solution containing Chalcone A-N-5 was mixed with the water

phase in a separatory funnel.

Equilibration: The mixture was shaken vigorously for 1 hour and then allowed to stand for 24

hours to ensure complete phase separation.

Analysis: The concentration of Chalcone A-N-5 in both the n-octanol and water phases was

determined using UV-Vis spectrophotometry at its maximum absorbance wavelength.

Calculation: The LogP value was calculated as the logarithm of the ratio of the concentration

of the compound in the n-octanol phase to its concentration in the water phase.

Aqueous Solubility Determination
The aqueous solubility of Chalcone A-N-5 was determined using the equilibrium shake-flask

method.

Sample Preparation: An excess amount of solid Chalcone A-N-5 was added to a known

volume of distilled water in a sealed flask.

Equilibration: The flask was agitated in a constant temperature water bath at 25°C for 72

hours to achieve equilibrium.

Sample Processing: The resulting suspension was filtered through a 0.45 µm filter to remove

any undissolved solid.
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Quantification: The concentration of dissolved Chalcone A-N-5 in the filtrate was quantified

using a validated High-Performance Liquid Chromatography (HPLC) method with UV

detection.

Biological Pathway Interactions
Chalcone A-N-5 has been demonstrated to modulate specific signaling pathways implicated in

cellular proliferation and apoptosis. A key interaction involves the inhibition of the PI3K/Akt

signaling pathway, a critical regulator of cell survival.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


inhibitor growth_factor receptor protein outcome Growth Factor

Receptor Tyrosine Kinase (RTK)

Binds

PI3K

Activates

PIP3

Converts PIP2 to

PIP2

Akt

Activates

mTOR

Activates

Apoptosis

Inhibits

Cell Proliferation

Promotes

Chalcone A-N-5

Inhibits

Click to download full resolution via product page

Caption: Inhibition of the PI3K/Akt signaling pathway by Chalcone A-N-5.
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Experimental and Analytical Workflow
The logical flow for the physicochemical characterization of a novel chalcone compound like A-

N-5 follows a structured sequence of experimental and analytical steps.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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